Cas no 1780109-97-8 (tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate
• CAS No: 1780109-97-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6585146
• PubChem ID: 84080288
• Update Time: 2025-11-01

tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate
• EN300-1876648
• 1780109-97-8

• Inchi： 1S/C12H24N2O2/c1-9(13)5-6-10-7-14(8-10)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： PYSNTJCDZYIDGG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CCC(C)N)C1)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate (CAS No. 1780109-97-8)

The compound tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate (CAS No. 1780109-97-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring both an azetidine ring and a tert-butyl carboxylate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "azetidine derivatives," "tert-butyl protection," and "amine-functionalized intermediates" when exploring applications of this compound.

In recent years, the demand for tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate has surged due to its role in drug discovery, particularly in the development of small-molecule therapeutics. The compound's amine functionality allows for versatile modifications, enabling the creation of targeted therapies for diseases such as cancer and neurological disorders. Searches for "pharmaceutical intermediates 2024" and "azetidine in drug design" reflect the growing interest in this area.

The synthesis of tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate involves multi-step organic reactions, including Boc protection and reductive amination. These processes are critical for ensuring high purity and yield, which are essential for industrial-scale production. Keywords like "Boc-protected amines" and "reductive amination optimization" are frequently queried by chemists seeking to improve synthetic protocols.

Beyond pharmaceuticals, tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate is also explored in material science, particularly in the design of functional polymers and catalysts. Its azetidine ring contributes to steric hindrance, which can enhance the stability of polymeric materials. This has led to increased searches for "azetidine-based polymers" and "high-performance catalysts," highlighting its cross-disciplinary relevance.

Analytical characterization of tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards and meet the stringent requirements of GMP manufacturing. Queries like "NMR analysis of azetidines" and "HPLC purity testing" underscore the importance of quality control in its production.

In conclusion, tert-butyl 3-(3-aminobutyl)azetidine-1-carboxylate (CAS No. 1780109-97-8) is a pivotal compound in modern chemistry, bridging the gap between academic research and industrial applications. Its versatility and functional groups make it a cornerstone in the development of next-generation therapeutics and advanced materials. As interest in custom synthesis and tailored intermediates grows, this compound will undoubtedly remain a focal point of innovation.